Cas no 65269-73-0 (5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one)

• Product Name: 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one
• CAS No: 65269-73-0
• MF: C₁₃H₁₂BrN₃O
• MW: 306.157881736755
• CID: 3088786
• PubChem ID: 2059554
• Update Time: 2025-06-08

5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one
• 5-bromo-4-(cyclopropylamino)-2-phenylpyridazin-3-one
• STK199442
• 65269-73-0
• 5-bromo-4-(cyclopropylamino)-2-phenyl-2,3-dihydropyridazin-3-one
• EU-0043828
• AKOS000424162
• Oprea1_682090

• Inchi： 1S/C13H12BrN3O/c14-11-8-15-17(10-4-2-1-3-5-10)13(18)12(11)16-9-6-7-9/h1-5,8-9,16H,6-7H2
• InChI Key： YGNPHENTZIDZTR-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C2C=CC=CC=2)C(C=1NC1CC1)=O

Computed Properties

• Exact Mass: 305.01637Da
• Monoisotopic Mass: 305.01637Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.7Ų

Additional information on 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one

5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one: A Comprehensive Overview

5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one, with the CAS number 65269-73-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one makes it a promising candidate for various therapeutic applications.

The chemical structure of 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one features a pyridazine core substituted with a bromine atom at the 5-position, a cyclopropylamino group at the 4-position, and a phenyl group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The bromine substituent, for instance, can influence the compound's lipophilicity and metabolic stability, while the cyclopropylamino group contributes to its basicity and hydrogen bonding capabilities.

Recent studies have highlighted the potential of 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For example, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain. The selective inhibition of COX enzymes by 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one suggests its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which are known for their side effects such as gastrointestinal bleeding.

In addition to its anti-inflammatory properties, 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one has shown promise in antiviral research. A study published in the Virology Journal reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action involves the inhibition of viral replication by targeting specific viral enzymes or host cell factors essential for viral entry and replication. These findings suggest that 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one could be developed into a broad-spectrum antiviral agent.

The anticancer potential of 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one has also been explored. Research conducted by a team at the National Cancer Institute found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the modulation of key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt and MAPK pathways. These findings highlight the potential of 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one as a lead compound for the development of novel anticancer drugs.

The synthesis of 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one has been extensively studied to optimize its yield and purity. One common synthetic route involves the condensation of 5-bromopyridazine with cyclopropylamine followed by substitution with phenylboronic acid via a Suzuki coupling reaction. This method provides a scalable and efficient pathway for producing high-purity material suitable for further pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients with minimal side effects. Ongoing phase II trials are focusing on specific indications such as chronic inflammatory diseases and viral infections. The data from these trials will be crucial in determining the therapeutic potential of 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one.

In conclusion, 5-Bromo-4-(cyclopropylamino)-2-phenylpyridazin-3(2H)-one, with CAS number 65269-73-0, is a versatile compound with promising applications in anti-inflammatory, antiviral, and anticancer therapy. Its unique chemical structure and biological activities make it an attractive candidate for further pharmaceutical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in modern medicine.